Cas no 228246-74-0 ((S)-1,2-Dihydroacenaphthylen-1-amine)

(S)-1,2-Dihydroacenaphthylen-1-amine structure
228246-74-0 structure
Product Name:(S)-1,2-Dihydroacenaphthylen-1-amine
CAS No:228246-74-0
MF:C12H11N
MW:169.222442865372
CID:1028030
PubChem ID:54027092
Update Time:2024-10-30

(S)-1,2-Dihydroacenaphthylen-1-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-1,2-Dihydroacenaphthylen-1-amine
    • (1S)-1,2-dihydroacenaphthylen-1-amine
    • (S)-1,2-Dihydroacephthylen-1-amine
    • (S)-1-Acenaphthylamine
    • (S)-acenaphthen-1-yl-amine
    • AK-38534
    • ANW-59353
    • CTK8B8107
    • KB-210749
    • SureCN7887852
    • 228246-74-0
    • DTXSID10708489
    • SCHEMBL7887852
    • MDL: MFCD13152294
    • Inchi: 1S/C12H11N/c13-11-7-9-5-1-3-8-4-2-6-10(11)12(8)9/h1-6,11H,7,13H2/t11-/m0/s1
    • InChI Key: LCYNDXQWJAMEAI-NSHDSACASA-N
    • SMILES: N[C@@H]1C2=CC=CC3=CC=CC(=C23)C1

Computed Properties

  • Exact Mass: 169.08900
  • Monoisotopic Mass: 169.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.09600

(S)-1,2-Dihydroacenaphthylen-1-amine Pricemore >>

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